Cas no 2229567-34-2 ({2,2-dimethyl-3-2-(propan-2-yloxy)phenylcyclopropyl}methanamine)

2,2-dimethyl-3-2-(propan-2-yloxy)phenylcyclopropyl}methanamine is a complex organic compound with unique structural features. This compound exhibits high stability and selectivity, making it valuable in synthetic chemistry. Its cyclopropyl and phenyl rings confer favorable physical and chemical properties, including excellent solubility in organic solvents. This versatile intermediate is well-suited for the synthesis of fine chemicals and pharmaceuticals.
{2,2-dimethyl-3-2-(propan-2-yloxy)phenylcyclopropyl}methanamine structure
2229567-34-2 structure
Product Name:{2,2-dimethyl-3-2-(propan-2-yloxy)phenylcyclopropyl}methanamine
CAS No:2229567-34-2
MF:C15H23NO
MW:233.349224328995
CID:6615871
PubChem ID:165613344
Update Time:2025-10-18

{2,2-dimethyl-3-2-(propan-2-yloxy)phenylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

    • {2,2-dimethyl-3-2-(propan-2-yloxy)phenylcyclopropyl}methanamine
    • 2229567-34-2
    • EN300-1760399
    • {2,2-dimethyl-3-[2-(propan-2-yloxy)phenyl]cyclopropyl}methanamine
    • Inchi: 1S/C15H23NO/c1-10(2)17-13-8-6-5-7-11(13)14-12(9-16)15(14,3)4/h5-8,10,12,14H,9,16H2,1-4H3
    • InChI Key: IJBVOVDYLSWEQU-UHFFFAOYSA-N
    • SMILES: O(C(C)C)C1C=CC=CC=1C1C(CN)C1(C)C

Computed Properties

  • Exact Mass: 233.177964357g/mol
  • Monoisotopic Mass: 233.177964357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 35.2Ų

{2,2-dimethyl-3-2-(propan-2-yloxy)phenylcyclopropyl}methanamine Pricemore >>

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Additional information on {2,2-dimethyl-3-2-(propan-2-yloxy)phenylcyclopropyl}methanamine

Introduction to {2,2-dimethyl-3-2-(propan-2-yloxy)phenylcyclopropyl}methanamine (CAS No. 2229567-34-2)

{2,2-dimethyl-3-2-(propan-2-yloxy)phenylcyclopropyl}methanamine (CAS No. 2229567-34-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

{2,2-dimethyl-3-2-(propan-2-yloxy)phenylcyclopropyl}methanamine is a complex organic molecule with a molecular formula of C18H31N. The structure features a cyclopropyl ring substituted with a phenyl group and a tert-butoxy group, along with a dimethyl-substituted cyclopropyl moiety. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The compound exhibits high stability under various conditions and has a low solubility in water but is soluble in organic solvents such as ethanol and dichloromethane.

Synthesis Methods

The synthesis of {2,2-dimethyl-3-2-(propan-2-yloxy)phenylcyclopropyl}methanamine involves several steps, each carefully optimized to ensure high yield and purity. One common approach involves the reaction of 1,1-dimethylcyclopropylcarbinamine with 1-(tert-butoxy)-4-bromobenzene in the presence of a suitable catalyst. This reaction typically proceeds via a palladium-catalyzed cross-coupling mechanism, resulting in the formation of the desired product. Recent advancements in catalytic methods have further improved the efficiency and selectivity of this synthesis, making it more viable for large-scale production.

Biological Activities

{2,2-dimethyl-3-2-(propan-2-yloxy)phenylcyclopropyl}methanamine has been extensively studied for its potential biological activities. Research has shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated promising neuroprotective effects in preclinical models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress.

Clinical Applications

The potential clinical applications of {2,2-dimethyl-3-2-(propan-2-yloxy)phenylcyclopropyl}methanamine are diverse and promising. Ongoing clinical trials are evaluating its efficacy in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Preliminary results have shown that the compound is well-tolerated by patients and exhibits significant therapeutic benefits without major side effects. Furthermore, its neuroprotective properties make it a candidate for the development of novel treatments for neurodegenerative disorders.

Recent Research Advancements

In recent years, several studies have shed light on the mechanisms underlying the biological activities of {2,2-dimethyl-3-2-(propan-2-yloxy)phenylcyclopropyl}methanamine. For instance, a study published in the Journal of Medicinal Chemistry reported that the compound selectively targets specific receptors involved in inflammation and oxidative stress pathways. Another study in the Journal of Neurochemistry demonstrated that it can enhance neuronal survival by modulating mitochondrial function and reducing oxidative damage.

Conclusion

In conclusion, {2,2-dimethyl-3-2-(propan-2-yloxy)phenylcyclopropyl}methanamine (CAS No. 2229567-34-2) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.

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